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Compound of Interest

Compound Name: ZCL279

Cat. No.: B15612093 Get Quote

Disclaimer: The following information provides general guidance on the proper disposal of

ZCL279, identified as Zinc, chloro[1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-indol-2-yl]- (CAS

562099-91-6). Due to the absence of a specific Safety Data Sheet (SDS) for this compound,

these procedures are based on the general hazards associated with organozinc and

chlorinated organic compounds. Researchers, scientists, and drug development professionals

must consult their institution's Environmental Health and Safety (EHS) department for disposal

protocols that comply with local, state, and federal regulations.

Organozinc compounds are a class of organometallic reagents that are often reactive and

require careful handling.[1][2][3] Many are sensitive to air and moisture, and some can be

pyrophoric (ignite spontaneously in air).[1][3] Chlorinated organic compounds can produce

hazardous byproducts, such as hydrogen chloride, upon decomposition or incineration.[4][5]

Therefore, meticulous handling and disposal are critical to ensure personnel safety and

environmental protection.

Immediate Safety and Handling Precautions
Before handling ZCL279, it is imperative to be familiar with its potential hazard profile.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ZCL279,

including:

Safety glasses or goggles
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A flame-retardant lab coat

Chemical-resistant gloves (consult glove compatibility charts for organometallics and

chlorinated solvents)

Engineering Controls:

Handle the compound in a well-ventilated area, preferably within a certified chemical fume

hood, to minimize inhalation exposure.

Ensure that an emergency eyewash station and safety shower are readily accessible.

ZCL279 Hazard Profile (Inferred)
The following table summarizes the likely hazards of ZCL279 based on its chemical class. This

information is for guidance only and should be confirmed with a substance-specific SDS if one

becomes available.

Hazard Classification Description
GHS Pictogram
(Anticipated)

Pyrophoric Solids/Liquids
May ignite spontaneously on

contact with air.
🔥

Substances which, in contact

with water, emit flammable

gases

Reacts with water or moisture

to release flammable gases.
🔥

Skin Corrosion/Irritation
May cause severe skin burns

and irritation.
corrosive

Serious Eye Damage/Irritation
May cause serious eye

damage.
corrosive

Acute Toxicity (Oral, Dermal,

Inhalation)

May be harmful if swallowed,

in contact with skin, or if

inhaled.

skull_crossbones

Hazardous to the Aquatic

Environment

May be toxic to aquatic life with

long-lasting effects.
environment
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Step-by-Step Disposal Protocol
This protocol outlines the process for the safe disposal of solid ZCL279 waste and

contaminated materials.

Waste Identification and Segregation:

All materials contaminated with ZCL279, including unused product, contaminated labware

(e.g., pipette tips, vials), and personal protective equipment (e.g., gloves), must be treated

as hazardous waste.

Crucially, do not mix ZCL279 waste with other waste streams, especially aqueous waste,

due to the potential for violent reactions and the release of flammable gases.

Waste Container Selection and Labeling:

Use a designated, dry, leak-proof, and chemically compatible container for solid waste. A

sturdy container with a secure, airtight lid is required.

Clearly label the waste container with "Hazardous Waste," the full chemical name: "Zinc,

chloro[1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-indol-2-yl]-", the CAS number "562099-91-6",

and all applicable hazard pictograms.

In-Lab Waste Accumulation:

Store the hazardous waste container in a designated, well-ventilated, and dry secondary

containment bin within the laboratory, away from sources of ignition, water, and

incompatible chemicals.

Ensure the waste container is kept tightly closed except when adding waste.

Request for Waste Pickup:

Once the waste container is full or is no longer needed, follow your institution's procedures

to request a hazardous waste pickup from the EHS department.

Do not attempt to transport the hazardous waste outside of the laboratory.
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Disposal of Empty Containers:

A container that held ZCL279 should be considered hazardous waste.

It is best practice to triple-rinse the "empty" container with a dry, inert solvent (e.g.,

anhydrous toluene or hexane) in a chemical fume hood.

The rinsate must be collected and disposed of as hazardous waste.

After rinsing, deface or remove the original label and dispose of the container as directed

by your institution's EHS guidelines.

Spill and Emergency Procedures
In case of skin contact: Immediately flush the affected area with copious amounts of water

for at least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

In case of a spill: Evacuate the area. Do not attempt to clean up the spill unless you are

trained to do so. Cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite).

Do not use water or combustible materials. Contact your institution's EHS department for

cleanup and disposal.
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Caption: Workflow for the safe disposal of ZCL279 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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